Cas no 2137875-23-9 (ethyl(octahydro-1H-indol-3a-yl)methylamine)

• Product Name: ethyl(octahydro-1H-indol-3a-yl)methylamine
• CAS No: 2137875-23-9
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 5609754
• PubChem ID: 165952052
• Update Time: 2025-05-25

ethyl(octahydro-1H-indol-3a-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• ethyl[(octahydro-1H-indol-3a-yl)methyl]amine
• 2137875-23-9
• EN300-841167
• ethyl(octahydro-1H-indol-3a-yl)methylamine

• Inchi： 1S/C11H22N2/c1-2-12-9-11-6-4-3-5-10(11)13-8-7-11/h10,12-13H,2-9H2,1H3
• InChI Key： PVKHEZYLLHXHNT-UHFFFAOYSA-N
• SMILES： N1CCC2(CNCC)CCCCC12

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.1Ų

Additional information on ethyl(octahydro-1H-indol-3a-yl)methylamine

Ethyl(Octahydro-1H-Indol-3a-Yl)Methylamine: A Comprehensive Overview

Ethyl(octahydro-1H-indol-3a-yl)methylamine, identified by the CAS registry number 2137875-23-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. The compound's name itself provides a glimpse into its structural composition, with the "octahydro" prefix indicating a partially hydrogenated indole ring system, while the "methylamine" suffix highlights the presence of an amine group attached to a methyl substituent.

The indole moiety, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is a common feature in many bioactive compounds. In the case of ethyl(octahydro-1H-indol-3a-yl)methylamine, the indole ring is modified by hydrogenation at specific positions, resulting in an octahydro derivative. This modification can influence the compound's stability, solubility, and interaction with biological systems. Recent studies have explored the role of such hydrogenated indole derivatives in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases and cancer.

The methylamine group attached to the octahydroindole core introduces additional functionality to the molecule. Amines are known for their ability to form hydrogen bonds and participate in various chemical reactions, making them valuable in both synthetic and biological contexts. In this compound, the methylamine group may enhance the molecule's ability to act as a ligand or substrate in enzymatic reactions. Researchers have investigated the potential of ethyl(octahydro-1H-indol-3a-yl)methylamine as a precursor for more complex molecules or as an intermediate in drug synthesis.

From a synthetic perspective, the preparation of ethyl(octahydro-1H-indol-3a-yl)methylamine involves multi-step reactions that highlight its structural complexity. The synthesis typically begins with the formation of an indole derivative, followed by selective hydrogenation to achieve the octahydro configuration. Subsequent functionalization introduces the methylamine group, completing the structure. This process underscores the importance of stereochemistry and regioselectivity in organic synthesis.

In terms of applications, ethyl(octahydro-1H-indol-3a-yl)methylamine has shown promise in several areas. Its ability to interact with biological systems makes it a candidate for drug discovery efforts targeting various therapeutic areas. For instance, recent research has explored its potential as an inhibitor of enzymes involved in inflammation and oxidative stress. Additionally, its structural versatility allows for further modification to tailor its properties for specific applications.

The study of ethyl(octahydro-1H-indol-3a-Yl)MethylAmine continues to evolve with advancements in analytical techniques and computational modeling. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided insights into its molecular structure and stability. Computational studies have also aided in predicting its interactions with biological targets, facilitating rational drug design.

In conclusion, Ethyl(octahydro-1H-indol-3a-Yl)MethylAmine, CAS No. 2137875-23-9, represents a fascinating compound with diverse potential applications. Its unique structure and functional groups make it a valuable subject for both fundamental research and applied studies. As ongoing research continues to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in various scientific disciplines.